Cas no 13979-23-2 (ethyl 3-methyl-4-oxopent-2-enoate)

• Product Name: ethyl 3-methyl-4-oxopent-2-enoate
• CAS No: 13979-23-2
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 902949
• PubChem ID: 6393727
• Update Time: 2025-06-09

ethyl 3-methyl-4-oxopent-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-methyl-4-oxopent-2-enoate
• 3-Methyl-4-oxo-2-pentenoic acid
• 3-methyl-4-oxo-2-pentenoic acid ethyl ester
• 3-methyl-4-oxo-octanoic acid
• 3-Methyl-4-oxo-octansaeure
• 3-methyl-4-oxo-pent-2-enoic acid
• 3-Methyl-4-oxo-pent-2-ensaeure
• 3-Methyl-4-oxo-pent-2-en-saeure-aethylester
• 4-Oxo-3-methyl-2-pentenoic acid
• Ethyl 3-Methyl-2-penten-4-onat
• Octanoic acid,3-methyl-4-oxo
• NSC-157344
• ethyl (E)-3-methyl-4-oxopent-2-enoate
• 107368-27-4
• 13979-23-2
• NSC157344
• SCHEMBL25975237
• EN300-205860
• 2-Pentenoic acid, 3-methyl-4-oxo-, ethyl ester, (Z)-
• ethyl3-methyl-4-oxopent-2-enoate

• Inchi： 1S/C8H12O3/c1-4-11-8(10)5-6(2)7(3)9/h5H,4H2,1-3H3/b6-5+
• InChI Key： RSZTVSCDAXYPTP-AATRIKPKSA-N
• SMILES： O(C(/C=C(\C)/C(C)=O)=O)CC

Computed Properties

• Exact Mass: 156.07900
• Monoisotopic Mass: 156.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.01
• Boiling Point: 237.4°C at 760 mmHg
• Flash Point: 98°C
• Refractive Index: 1.44
• PSA: 43.37000
• LogP: 1.08480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on ethyl 3-methyl-4-oxopent-2-enoate

Recent Advances in the Application of Ethyl 3-methyl-4-oxopent-2-enoate (CAS: 13979-23-2) in Chemical Biology and Pharmaceutical Research

Ethyl 3-methyl-4-oxopent-2-enoate (CAS: 13979-23-2) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its α,β-unsaturated carbonyl structure, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have explored its utility in the construction of heterocyclic compounds, which are often pivotal in the design of novel therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of ethyl 3-methyl-4-oxopent-2-enoate in the synthesis of pyrazole derivatives, which exhibit potent anti-inflammatory and antimicrobial properties. The researchers utilized a Michael addition reaction followed by cyclization to achieve high yields of the target compounds. The study underscored the compound's reactivity and its potential as a scaffold for developing new anti-inflammatory agents.

In another groundbreaking study, researchers investigated the use of ethyl 3-methyl-4-oxopent-2-enoate as a precursor for the synthesis of γ-lactams, a class of compounds with notable neuroprotective effects. The study, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that the compound's keto-enol tautomerism could be leveraged to facilitate ring-closure reactions, yielding γ-lactams with high stereoselectivity. These findings open new avenues for the development of treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Beyond its applications in medicinal chemistry, ethyl 3-methyl-4-oxopent-2-enoate has also been explored in the field of chemical biology. A recent report in ACS Chemical Biology detailed its use as a probe to study enzyme mechanisms. The compound's ability to form covalent adducts with active-site residues of target enzymes makes it a valuable tool for elucidating enzymatic pathways and identifying potential drug targets.

Despite these promising developments, challenges remain in optimizing the synthetic routes for ethyl 3-methyl-4-oxopent-2-enoate-derived compounds. Current methodologies often require harsh reaction conditions or produce low yields, limiting their scalability. Future research should focus on developing greener and more efficient synthetic protocols to fully harness the potential of this compound in pharmaceutical applications.

In conclusion, ethyl 3-methyl-4-oxopent-2-enoate (CAS: 13979-23-2) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential to yield biologically active derivatives make it a valuable asset in the quest for novel therapeutics. Ongoing studies are expected to further elucidate its applications and pave the way for innovative drug discovery efforts.